Cas no 2803417-20-9 (rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2803417-20-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5628409
• PubChem ID: 165754196
• Update Time: 2025-05-25

rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3S,4R,5R)-3-Methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (ACI)
• 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid, 3-methyl-, (1S,3S,4R,5R)- (ACI)
• rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C7H11NO2/c1-3-4-2-5(8-3)6(4)7(9)10/h3-6,8H,2H2,1H3,(H,9,10)/t3-,4-,5-,6+/m0/s1
• InChI Key： HZLPTPNZLQXFEO-OMMKOOBNSA-N
• SMILES： C([C@H]1[C@@H]2C[C@H]1[C@@H](N2)C)(=O)O

Additional information on rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylic acid

Professional Introduction to Rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic Acid (CAS No. 2803417-20-9)

Rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid, identified by its CAS number 2803417-20-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex bicyclic structure and chiral centers, has garnered attention for its potential applications in pharmaceutical development and synthetic chemistry.

The unique structural framework of Rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid makes it a valuable scaffold for designing novel therapeutic agents. The presence of multiple stereocenters allows for the exploration of diverse stereochemical configurations, which can influence the biological activity and pharmacokinetic properties of derivatives. This compound belongs to the class of azabicycloalkanes, which have been widely studied for their role in modulating various biological pathways.

In recent years, there has been a growing interest in the development of chiral building blocks for drug discovery. The stereochemistry of Rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid provides a unique opportunity to investigate the impact of molecular conformation on receptor binding and metabolic stability. Researchers have leveraged this compound to synthesize enantiopure derivatives that exhibit enhanced selectivity and reduced toxicity compared to their racemic counterparts.

One of the most compelling aspects of this compound is its potential utility in the synthesis of bioactive molecules. The bicyclic core serves as a versatile platform for appending functional groups that can interact with biological targets such as enzymes and receptors. For instance, modifications at the carboxylic acid moiety have been explored for developing protease inhibitors and other enzyme-targeting agents. These modifications not only enhance binding affinity but also improve pharmacokinetic profiles, making the compound a promising candidate for further medicinal chemistry investigations.

The synthesis of Rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The strained bicyclic system requires careful handling to ensure high yields and enantioselectivity during preparation. Advances in asymmetric synthesis have enabled more efficient access to enantiomerically enriched forms of this compound, paving the way for its use in complex molecule construction.

Recent studies have highlighted the role of azabicycloalkanes in modulating neurological disorders and inflammatory conditions. The unique scaffold of Rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid has been exploited to develop novel compounds with potential therapeutic effects in areas such as pain management and neuroprotection. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives with improved pharmacological properties.

The compound's structural features also make it an attractive candidate for exploring new synthetic methodologies. For example, its strained ring system can be utilized in transition-metal-catalyzed reactions to construct more complex molecular architectures. Such approaches have led to the discovery of novel heterocycles with intriguing biological activities.

In conclusion, Rac-(1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2803417-20-9) represents a fascinating molecule with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features and stereochemical complexity make it a valuable tool for developing new drugs targeting various diseases. As research in this area continues to evolve, we can expect further insights into its applications and the discovery of novel derivatives with enhanced therapeutic efficacy.